Cas no 172875-98-8 (Dehydro Olmesartan)
Dehydro olmesartan is a derivative of olmesartan Olmesartan is an angiotensin II receptor (AT1R) antagonist, which can be used in the study of hypertension
Dehydro Olmesartan structure
Dehydro Olmesartan
172875-98-8
C24H24N6O2
428.48600
905730
Dehydro Olmesartan Properties
Names and Identifiers
-
- Dehydro Olmesartan
- 5-prop-1-en-2-yl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
- Olmesartan Dehydro
- AOFF-WHITE SOLID
- DEHYDRO OLMESARTAN,N
- olmesartan medoxomil impurity V
- Olmesartan Impurity 21
- Olmesartan Acid Anhydro Impurity
- 4-(1-Methylethenyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]Methyl]-1H-iMidazole-5-carboxylic Acid
- Dehydro Olmesartan, Impurity Q
- +Expand
-
Computed Properties
- 428.196074g/mol
- 0
- 4.9
- 2
- 6
- 8
- 428.196074g/mol
- 428.196074g/mol
- 110Ų
- 32
- 652
- 0
- 0
- 0
- 0
- 0
- 1
Experimental Properties
- 4.46230
- 109.58000
- >300°C (dec.)
Dehydro Olmesartan Price
Dehydro Olmesartan Suppliers
Artis.bioche
Audited Supplier
(CAS:172875-98-8)
QIAN JING LI ( WEI XIN TONG HAO )
18108108965
3003803754@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:172875-98-8)
ZHAO JING LI
17558870519
sales02@chemsoon.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:172875-98-8)
TANG SI LEI
15026964105
2881489226@qq.com
Dehydro Olmesartan Related Literature
-
S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
-
Junfeng Geng,Hongwei Li,Wilhelm T. S. Huck,Brian F. G. Johnson Chem. Commun., 2004, 2122-2123
-
Daeok Kim,Dae Woo Kim,Won G. Hong J. Mater. Chem. A, 2016,4, 7710-7717
-
Joshua E. Bostwick,Curt J. Zanelotti,Deyang Yu,Nicholas F. Pietra,Teague A. Williams,Louis A. Madsen J. Mater. Chem. C, 2022,10, 947-957
-
Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
-
9. One-pot synthesis of conjugated triphenylamine macrocycles and their complexation with fullerenes†Ying-Bo Lu,Shinji Kanehashi,Kazushi Minegishi,Shu-Ping Wang,Jin Cheng,Kenji Ogino,Shijun Li RSC Adv., 2021,11, 33431-33437
172875-98-8 (Dehydro Olmesartan) Related Products
- 144689-24-7(Olmesartan Medoxomil)
- 189400-21-3(4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid ethyl ester)
- 130740-21-5(Methyl 1-phenethyl-5-phenyl-1H-imidazole-4-carboxylate)
- 152146-59-3(Benzoic acid,4-[(2-butyl-5-formyl-1H-imidazol-1-yl)methyl]-)
- 144689-78-1(olmesartan medoxomil)
- 153804-05-8(4(3H)-Cycloheptimidazolone,5,6,7,8-tetrahydro-2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 144690-92-6(Tritylolmesartan medoxomil)
- 101976-67-4(1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester)
- 124750-95-4(1H-Imidazole-5-carboxylicacid,4-(1,1,2,2,2-pentafluoroethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)
- 144689-63-4(Olmesartan medoxomil)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:172875-98-8)Dehydro Olmesartan
99%/99%
1mg/5mg
150.0/439.0